Cas no 2567503-73-3 (4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one hydrochloride)

• Product Name: 4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one hydrochloride
• CAS No: 2567503-73-3
• MF: C₁₀H₁₀ClNO₄
• MW: 243.643702030182
• MDL: MFCD32878712
• CID: 5656378
• PubChem ID: 165889999
• Update Time: 2025-10-31

4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27695358
• 4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one hydrochloride
• 2567503-73-3
• Z4780917841

• MDL： MFCD32878712
• Inchi： 1S/C10H9NO4.ClH/c11-4-5-1-10(14)15-9-3-8(13)7(12)2-6(5)9;/h1-3,12-13H,4,11H2;1H
• InChI Key： AQAAKGJQHLKRRT-UHFFFAOYSA-N
• SMILES： Cl.O1C(C=C(CN)C2C=C(C(=CC1=2)O)O)=O

Computed Properties

• Exact Mass: 243.0298355g/mol
• Monoisotopic Mass: 243.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.8Ų

Additional information on 4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one hydrochloride

Introduction to 4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one hydrochloride (CAS No. 2567503-73-3)

4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2567503-73-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, a hydrochloride salt derivative, belongs to the chromene class of heterocyclic compounds, which are widely recognized for their diverse biological activities. The structural features of this compound, particularly the presence of an aminomethyl group and hydroxyl substituents at the 6 and 7 positions of the chromenone core, contribute to its unique chemical properties and potential therapeutic applications.

The chromene scaffold is a privileged structure in medicinal chemistry, with many derivatives exhibiting antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The 4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one hydrochloride structure combines these favorable characteristics with additional functional groups that enhance its reactivity and biological interactions. The aminomethyl group, for instance, provides a site for further chemical modification, enabling the synthesis of more complex derivatives with tailored pharmacological profiles.

Recent research has highlighted the importance of chromene derivatives in developing novel therapeutic agents. Studies have demonstrated that compounds with similar structural motifs can modulate various cellular pathways by interacting with specific biomolecules. The hydroxyl groups at positions 6 and 7 in 4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one hydrochloride are particularly noteworthy, as they can participate in hydrogen bonding interactions, influencing both the solubility and binding affinity of the molecule. These features make it a promising candidate for further investigation in drug discovery.

In vitro studies have begun to explore the potential applications of 4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one hydrochloride in various disease models. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammation and oxidative stress. The aminomethyl group could serve as a linker for conjugating other bioactive molecules or for developing prodrug formulations, thereby expanding its therapeutic utility.

The synthesis of 4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The chromenone core is typically synthesized via condensation reactions, followed by functionalization at the 6 and 7 positions. The introduction of the aminomethyl group is often achieved through nucleophilic substitution or reduction reactions. The final step involves converting the free base into its hydrochloride salt to improve stability and solubility.

One of the key challenges in working with 4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one hydrochloride is maintaining its structural integrity during storage and handling. Hydrochloride salts are sensitive to moisture and pH changes, which can lead to decomposition or degradation. Therefore, proper storage conditions under inert atmosphere or controlled humidity are essential to preserve the compound's efficacy.

The pharmacokinetic properties of 4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one hydrochloride are also under investigation. Early studies indicate that this compound may exhibit moderate oral bioavailability due to its molecular size and charge state. However, further research is needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters will be crucial for optimizing dosing regimens and minimizing potential side effects.

Future directions in the study of 4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one hydrochloride include exploring its mechanism of action in detail. By elucidating how this compound interacts with target proteins or enzymes in vivo, researchers can gain insights into its therapeutic potential and identify possible off-target effects. Additionally, computational modeling techniques such as molecular docking can be employed to predict binding affinities and optimize lead structures before moving into costly wet-lab experiments.

The versatility of 4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one hydrochloride makes it an attractive scaffold for drug development. Its ability to undergo further modifications while retaining biological activity opens up numerous possibilities for designing novel therapeutics. As research progresses, this compound may find applications in treating a range of conditions characterized by inflammation or oxidative stress.

In conclusion,4-(aminomethyl)-6,7-dihydroxy-2H-chromen-2-one hydrochloride (CAS No. 2567503-73-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and preliminary biological activity warrant continued investigation into its potential therapeutic applications. With advancements in synthetic chemistry and computational biology, this compound holds great promise for contributing to the development of new treatments for various diseases.